Cas no 4278-14-2 (ethyl naphthalene-2-carboximidate hydrochloride)

• Product Name: ethyl naphthalene-2-carboximidate hydrochloride
• CAS No: 4278-14-2
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD12031913
• CID: 3261202
• PubChem ID: 86674302
• Update Time: 2025-07-02

ethyl naphthalene-2-carboximidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBOXIMIDIC ACID, ETHYL ESTER, HYDROCHLORIDE
• ethyl naphthalene-2-carboximidate hydrochloride
• SCHEMBL14118767
• ethylnaphthalene-2-carboximidatehydrochloride
• ETHYL 2-NAPHTHIMIDATE HCL
• AT29322
• ethyl naphthalene-2-carboximidate;hydrochloride
• UGMSGIJIZFVHPE-UHFFFAOYSA-N
• 989-330-2
• ethyl 2-naphthalenecarboximidate hydrochloride
• EN300-22963449
• 4278-14-2

• MDL： MFCD12031913
• Inchi： 1S/C13H13NO.ClH/c1-2-15-13(14)12-8-7-10-5-3-4-6-11(10)9-12;/h3-9,14H,2H2,1H3;1H
• InChI Key： UGMSGIJIZFVHPE-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC2C=CC=CC=2C=1)=N

Computed Properties

• Exact Mass: 235.0763918Da
• Monoisotopic Mass: 235.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on ethyl naphthalene-2-carboximidate hydrochloride

Comprehensive Overview of Ethyl Naphthalene-2-Carboximidate Hydrochloride (CAS No. 4278-14-2)

Ethyl naphthalene-2-carboximidate hydrochloride (CAS No. 4278-14-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as 2-naphthalenecarboximidic acid ethyl ester hydrochloride, is a derivative of naphthalene, a polycyclic aromatic hydrocarbon. Its unique structure and properties make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

The growing interest in naphthalene derivatives stems from their versatility in drug discovery and material science. Researchers frequently search for terms like "ethyl naphthalene-2-carboximidate hydrochloride synthesis" or "CAS 4278-14-2 applications," highlighting the demand for detailed information on this compound. Its role in constructing heterocyclic frameworks, which are pivotal in medicinal chemistry, has garnered attention in recent years. For instance, naphthalene-based compounds are explored for their potential in targeting enzymes or receptors involved in various biological pathways.

One of the key advantages of ethyl naphthalene-2-carboximidate hydrochloride is its reactivity as an imidate ester. This functional group allows for efficient transformations under mild conditions, making it a preferred choice for chemists working on complex molecular architectures. Searches like "imidate ester reactions" or "naphthalene carboximidate uses" reflect the curiosity around its mechanistic behavior. Additionally, the hydrochloride salt form enhances its solubility in polar solvents, facilitating its use in aqueous or protic environments.

In the context of sustainability, the compound aligns with the broader trend of "green chemistry." Researchers are investigating eco-friendly synthetic routes for naphthalene-2-carboximidate derivatives, minimizing waste and energy consumption. Queries such as "sustainable synthesis of CAS 4278-14-2" indicate this shift. Moreover, its potential in photoluminescent materials has sparked interest in optoelectronics, where naphthalene cores contribute to light-emitting properties.

From a safety perspective, ethyl naphthalene-2-carboximidate hydrochloride requires standard laboratory handling protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended. This aligns with the increasing focus on "lab safety best practices" in scientific communities.

In summary, CAS No. 4278-14-2 represents a multifaceted tool for researchers. Its applications span from drug design to advanced materials, driven by its structural adaptability and functional diversity. As the scientific community continues to explore "naphthalene-based building blocks," this compound remains a topic of enduring relevance and innovation.